JTE 607 dihydrochloride
JTE 607 dihydrochloride
Cytokine release inhibitor. Inhibits production of IL-1β, IL-8, IL-6, IL-10 and TNFα (IC50 values are 5.9, 7.3, 8.8, 9.1 and 11.0 nM, respectively) from LPS-stimulated PBMCs. Reduces proinflammatory cytokine-release and attenuates lung permeability in a rat lung injury model. Induces apoptosis in leukemia cells in vitro and prolongs survival in a mouse leukemia model.
Brand Name:
Vulcanchem
CAS No.:
188791-09-5
VCID:
VC0005010
InChI:
InChI=1S/C25H31Cl2N3O5.2ClH/c1-3-34-25(33)20(15-17-7-5-4-6-8-17)28-24(32)18-16-19(26)23(21(27)22(18)31)35-14-13-30-11-9-29(2)10-12-30;;/h4-8,16,20,31H,3,9-15H2,1-2H3,(H,28,32);2*1H/t20-;;/m0../s1
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C(C(=C2O)Cl)OCCN3CCN(CC3)C)Cl.Cl.Cl
Molecular Formula:
C25H33Cl4N3O5
Molecular Weight:
597.4 g/mol
JTE 607 dihydrochloride
CAS No.: 188791-09-5
Inhibitors
VCID: VC0005010
Molecular Formula: C25H33Cl4N3O5
Molecular Weight: 597.4 g/mol
| CAS No. | 188791-09-5 |
|---|---|
| Product Name | JTE 607 dihydrochloride |
| Molecular Formula | C25H33Cl4N3O5 |
| Molecular Weight | 597.4 g/mol |
| IUPAC Name | ethyl (2S)-2-[[3,5-dichloro-2-hydroxy-4-[2-(4-methylpiperazin-1-yl)ethoxy]benzoyl]amino]-3-phenylpropanoate;dihydrochloride |
| Standard InChI | InChI=1S/C25H31Cl2N3O5.2ClH/c1-3-34-25(33)20(15-17-7-5-4-6-8-17)28-24(32)18-16-19(26)23(21(27)22(18)31)35-14-13-30-11-9-29(2)10-12-30;;/h4-8,16,20,31H,3,9-15H2,1-2H3,(H,28,32);2*1H/t20-;;/m0../s1 |
| Standard InChIKey | JUJAUEQJEWIWCQ-FJSYBICCSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CC1=CC=CC=C1)NC(=O)C2=CC(=C(C(=C2O)Cl)OCCN3CCN(CC3)C)Cl.Cl.Cl |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C(C(=C2O)Cl)OCCN3CCN(CC3)C)Cl.Cl.Cl |
| Canonical SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC(=C(C(=C2O)Cl)OCCN3CCN(CC3)C)Cl.Cl.Cl |
| Description | Cytokine release inhibitor. Inhibits production of IL-1β, IL-8, IL-6, IL-10 and TNFα (IC50 values are 5.9, 7.3, 8.8, 9.1 and 11.0 nM, respectively) from LPS-stimulated PBMCs. Reduces proinflammatory cytokine-release and attenuates lung permeability in a rat lung injury model. Induces apoptosis in leukemia cells in vitro and prolongs survival in a mouse leukemia model. |
| Synonyms | (-)-ethyl N-(3,5-dichloro-2-hydroxy-4-(2-(4-methylpiperazin-1-yl))ethoxybenzoyl)-L-phenylamine dihydrochloride JTE 607 JTE-607 |
| PubChem Compound | 9938544 |
| Last Modified | Nov 12 2021 |
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